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Compound of Interest

Compound Name: Cyanacure

Cat. No.: B1207773 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Subject: Guidelines on the use of diamine curatives, with a focus on products historically

known as Cyanacure®, for polyurethane synthesis.

Disclaimer: Detailed technical data sheets with specific mixing ratios and pot life for a product

explicitly marketed as "Cyanacure" are not readily available in the public domain. The

information provided herein is based on the general chemistry of diamine curatives for

polyurethanes and serves as a guideline. It is imperative to consult the manufacturer's

technical data sheet (TDS) for the specific curative and prepolymer being used to obtain

precise mixing ratios and processing parameters. The product line now often associated with

this chemistry is the Versalink® series from Evonik.

Introduction
Polyurethanes are a versatile class of polymers synthesized through the reaction of a di- or

poly-isocyanate with a polyol. The properties of the final polyurethane product are highly

dependent on the choice of isocyanate, polyol, and the chain extender or curative. Diamine

curatives, such as 1,2-Bis(2-aminophenylthio)ethane (the chemical identity of products formerly

marketed as Cyanacure®), are used to build the polymer chain, resulting in polyurethanes with

excellent physical and mechanical properties, including high tensile strength, tear resistance,

and thermal stability.
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These application notes provide a general overview of the use of such diamine curatives in the

synthesis of polyurethane elastomers.

Data Presentation: Mixing Ratios and Pot Life
The precise mixing ratio of the diamine curative with an isocyanate prepolymer is crucial for

achieving the desired polymer properties. This ratio is determined by the equivalent weight of

the curative and the percent NCO (isocyanate) content of the prepolymer. The stoichiometry is

typically expressed as a percentage of the theoretical amount of curative required to react with

all the isocyanate groups.

The pot life, or gel time, is the period during which the mixed system remains liquid enough to

be processed. It is highly dependent on the reactivity of the components, the mixing

temperature, and the mass of the mixture.

The following tables are templates that should be populated with data from the specific

technical data sheets of the materials being used.

Table 1: Example Mixing Ratios of Diamine Curative with Various Isocyanate Prepolymers

Diamine
Curative
Product

Isocyanate
Prepolymer

% NCO of
Prepolymer

Curative
Stoichiometry
(%)

Mixing Ratio
(by weight)

[Insert Curative

Name]

[e.g., Adiprene L-

100]
[e.g., 4.0 - 4.4] [e.g., 95]

[Calculate based

on equivalents]

[Insert Curative

Name]

[Insert

Prepolymer

Name]

[Insert % NCO]
[Insert

Stoichiometry]

[Calculate based

on equivalents]

[Insert Curative

Name]

[Insert

Prepolymer

Name]

[Insert % NCO]
[Insert

Stoichiometry]

[Calculate based

on equivalents]

Table 2: Example Pot Life of Diamine Curative and Isocyanate Prepolymer Systems
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Curative/Prepolym
er System

Mix Temperature
(°C)

Mass of Mix (g) Pot Life (minutes)

[e.g., Curative A /

Prepolymer X]
[e.g., 70] [e.g., 100] [Insert from TDS]

[e.g., Curative A /

Prepolymer X]
[e.g., 100] [e.g., 100] [Insert from TDS]

[e.g., Curative B /

Prepolymer Y]
[e.g., 70] [e.g., 100] [Insert from TDS]

Experimental Protocols
The following are generalized protocols for the synthesis of a polyurethane elastomer using a

diamine curative.

Materials and Equipment
Isocyanate prepolymer

Diamine curative (e.g., Versalink®)

Vacuum oven

Mixing vessel

Mechanical stirrer

Mold

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Polyurethane Elastomer Synthesis
Preparation of Prepolymer:

Preheat the isocyanate prepolymer to the temperature recommended on its technical data

sheet (typically 70-100 °C) in an oven.
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Degas the prepolymer under vacuum until bubbling ceases to remove any dissolved

gases.

Preparation of Curative:

Melt the diamine curative to a homogenous liquid at the temperature specified in its TDS.

Ensure the curative is completely melted and free of solid particles.

Mixing:

Weigh the required amount of the preheated, degassed prepolymer into a mixing vessel.

Calculate and weigh the stoichiometric amount of the melted curative.

Add the curative to the prepolymer and mix thoroughly for the time specified in the TDS,

typically 1-3 minutes. Ensure a homogenous mixture is achieved, avoiding excessive air

entrapment.

Casting:

Pour the mixed liquid polyurethane system into a preheated mold.

If necessary, degas the mixture in the mold to remove any air bubbles introduced during

mixing.

Curing:

Place the filled mold in an oven at the recommended curing temperature and for the

specified duration as per the TDS.

The curing schedule may involve a primary cure at a lower temperature followed by a

post-cure at a higher temperature to achieve optimal properties.

Demolding:

Once the curing cycle is complete, allow the mold to cool to room temperature before

demolding the polyurethane part.
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Visualizations
The following diagrams illustrate the key processes in polyurethane synthesis.
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Caption: Workflow for Polyurethane Elastomer Synthesis.
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Caption: Formation of Urea Linkage in Polyurethane Synthesis.
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To cite this document: BenchChem. [Application Notes and Protocols for Polyurethane
Synthesis Using Diamine Curatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207773#cyanacure-mixing-ratios-and-pot-life-for-
polyurethane-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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